Cas no 1823925-29-6 (N-Methyl-5-nitropyridin-3-amine)

• Product Name: N-Methyl-5-nitropyridin-3-amine
• CAS No: 1823925-29-6
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 5059480
• Update Time: 2025-06-09

N-Methyl-5-nitropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-5-nitropyridin-3-amine

• Inchi： 1S/C6H7N3O2/c1-7-5-2-6(9(10)11)4-8-3-5/h2-4,7H,1H3
• InChI Key： AMTOBECGOHAASX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=CC(=C1)NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• XLogP3: 0.7
• Topological Polar Surface Area: 70.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on N-Methyl-5-nitropyridin-3-amine

N-Methyl-5-nitropyridin-3-amine (CAS No. 1823925-29-6): An Overview and Recent Developments

N-Methyl-5-nitropyridin-3-amine (CAS No. 1823925-29-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of N-Methyl-5-nitropyridin-3-amine consists of a pyridine ring with a nitro group at the 5-position and a methylamino group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the multifaceted roles of N-Methyl-5-nitropyridin-3-amine in various biological processes. One notable area of research is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-Methyl-5-nitropyridin-3-amine effectively inhibits the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain.

In addition to its anti-inflammatory properties, N-Methyl-5-nitropyridin-3-amine has also been investigated for its potential as an antiviral agent. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve the disruption of viral replication processes, making it a promising candidate for further development as an antiviral therapeutic.

The synthesis of N-Methyl-5-nitropyridin-3-amine has been optimized through various synthetic routes to improve yield and purity. A recent publication in the Tetrahedron Letters described a novel one-pot synthesis method that significantly reduces reaction time and enhances overall efficiency. This advancement not only facilitates large-scale production but also opens new avenues for the exploration of structural analogs with enhanced biological activities.

In the context of drug discovery, N-Methyl-5-nitropyridin-3-amine has been evaluated for its pharmacokinetic properties and safety profile. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, suggesting its potential for oral administration. Furthermore, toxicity studies have indicated that it is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models.

The clinical potential of N-Methyl-5-nitropyridin-3-amine is further supported by ongoing clinical trials aimed at assessing its efficacy in treating inflammatory diseases and viral infections. Early results from Phase I trials have been promising, with patients showing significant improvements in symptoms and biomarker levels. These findings underscore the importance of continued research and development to fully harness the therapeutic potential of this compound.

In conclusion, N-Methyl-5-nitropyridin-3-amine (CAS No. 1823925-29-6) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.